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Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed methodology for calculating the molecular weight of

the isotopically labeled amino acid, L-Threonine-¹³C₄,¹⁵N. This information is critical for

applications in metabolic research, quantitative proteomics (e.g., SILAC), and as an internal

standard in mass spectrometry.

Introduction
L-Threonine is an essential amino acid with the standard chemical formula C₄H₉NO₃.[1][2][3][4]

The isotopically labeled variant, L-Threonine-¹³C₄,¹⁵N, is a stable, non-radioactive molecule

where all four carbon atoms are replaced by the carbon-13 (¹³C) isotope, and the nitrogen atom

is replaced by the nitrogen-15 (¹⁵N) isotope. This labeling results in a precisely defined mass

shift, making it an invaluable tool for distinguishing it from its naturally occurring counterpart in

complex biological samples.

The accurate determination of its molecular weight is fundamental for instrument calibration,

data analysis in mass spectrometry-based experiments, and stoichiometric calculations in

various biochemical assays.

Methodology for Molecular Weight Calculation
The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.

For an isotopically labeled compound, the specific masses of the isotopes must be used
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instead of the standard atomic weights of the elements.

The molecular formula for L-Threonine-¹³C₄,¹⁵N is:

¹³C₄H₉¹⁵NO₃

The calculation involves the following steps:

Identify each element and isotope in the molecular formula.

Determine the number of atoms for each element and isotope.

Obtain the precise atomic mass for each specific isotope (¹³C, ¹⁵N) and the standard atomic

weight for the unlabeled elements (H, O).

Calculate the total mass for each component by multiplying the atom count by its

corresponding atomic mass.

Sum the total masses of all components to determine the final molecular weight.

The logical workflow for this calculation is illustrated in the diagram below.
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Diagram 1: Workflow for Molecular Weight Calculation

Identify Molecular Formula
(¹³C₄H₉¹⁵NO₃)

List Constituent Atoms
(4x ¹³C, 9x H, 1x ¹⁵N, 3x O)

Obtain Isotopic/Atomic Masses
(Da)

Calculate Mass Contribution
(Atom Count * Atomic Mass)

Sum All Contributions

Final Molecular Weight
(g/mol)
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Diagram 1: Workflow for Molecular Weight Calculation

Data Presentation
The calculation of the molecular weight for L-Threonine-¹³C₄,¹⁵N is based on the precise atomic

masses of its constituent isotopes. These values are summarized in the table below.
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Element /
Isotope

Symbol
Number of
Atoms

Atomic Mass
(Da)

Total Mass
Contribution
(Da)

Carbon-13 ¹³C 4 13.003355 52.013420

Hydrogen H 9 1.008 9.072

Nitrogen-15 ¹⁵N 1 15.000109 15.000109

Oxygen O 3 15.999 47.997

Total 124.082529

Note: The standard atomic weights for Hydrogen and Oxygen are used as they are not

specified as isotopically labeled.[5] The isotopic masses for ¹³C and ¹⁵N are used as specified

in the compound name.

Conclusion
Based on the summation of the precise isotopic and atomic masses of its constituent atoms,

the calculated molecular weight of L-Threonine-¹³C₄,¹⁵N is 124.083 g/mol (rounded to three

decimal places).

This value represents the monoisotopic mass, which is the most relevant value for high-

resolution mass spectrometry analysis. Researchers and professionals in drug development

should use this value for accurate quantification and identification of this labeled standard in

experimental settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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